Cas no 1805022-36-9 (4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1805022-36-9
• MF: C₈H₄ClF₃N₂O₄
• MW: 284.576571464539
• CID: 4841451
• Update Time: 2025-05-21

4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O4/c1-3-2-4(14(16)17)13-5(7(9)15)6(3)18-8(10,11)12/h2H,1H3
• InChI Key： DSNHQWZCCZQLFZ-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C)C=C([N+](=O)[O-])N=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.4
• Topological Polar Surface Area: 85

Additional information on 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

Research Brief on 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS: 1805022-36-9)

4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS: 1805022-36-9) is a specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its trifluoromethoxy and nitro functional groups, serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of agrochemicals and pharmaceuticals.

Recent studies have focused on the synthetic utility of this compound, particularly in the context of nucleophilic substitution reactions. Researchers have demonstrated its efficacy as an acylating agent, enabling the introduction of the 4-methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl moiety into various substrates. This reactivity is particularly valuable in the design of novel bioactive compounds, where the trifluoromethoxy group is known to enhance metabolic stability and lipophilicity, thereby improving pharmacokinetic properties.

One notable application of 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride is in the synthesis of potential kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The incorporation of this compound into kinase inhibitor scaffolds has shown promising results in preliminary in vitro assays, with enhanced selectivity and potency observed in certain kinase targets. Further optimization and in vivo studies are currently underway to evaluate its therapeutic potential.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. The presence of the nitro and trifluoromethoxy groups contributes to its herbicidal and insecticidal activities, making it a candidate for the development of next-generation crop protection agents. Recent field trials have demonstrated its efficacy against a broad spectrum of pests, with reduced environmental persistence compared to traditional agrochemicals.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride. Researchers are investigating more efficient synthetic routes and greener methodologies to address these issues. Recent advancements in flow chemistry and catalytic processes have shown potential in improving yield and reducing waste, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion, 4-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS: 1805022-36-9) represents a valuable intermediate in both pharmaceutical and agrochemical research. Its unique structural features and reactivity profile continue to inspire innovative applications, and ongoing studies aim to further elucidate its potential in drug discovery and crop protection. Future research will likely focus on optimizing its synthetic accessibility and expanding its utility in diverse chemical contexts.